Cas no 1564969-71-6 (2-(5-methyl-2-nitrophenyl)propanoic acid)

• Product name: 2-(5-methyl-2-nitrophenyl)propanoic acid
• CAS No: 1564969-71-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6281023
• PubChem ID: 104571237

2-(5-methyl-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-2-nitrophenyl)propanoic acid
• 1564969-71-6
• EN300-1849817
• SCHEMBL19730309

• Inchi： 1S/C10H11NO4/c1-6-3-4-9(11(14)15)8(5-6)7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： YXVYHEZJVZJEPH-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=C(C)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų